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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825 Get Quote

The increasing use of adipate esters as plasticizers in a variety of consumer and industrial

products has led to a growing interest in their environmental fate and potential ecotoxicological

effects. This guide provides a comparative overview of the ecotoxicity of several common

adipate esters, including di(2-ethylhexyl) adipate (DEHA), dioctyl adipate (DOA), diisononyl

adipate (DINA), and diisodecyl adipate (DIDA). The information is intended for researchers,

scientists, and drug development professionals involved in the environmental risk assessment

of these compounds.

Quantitative Ecotoxicity Data
The ecotoxicity of adipate esters varies depending on the specific ester, the test organism, and

the exposure conditions. The following table summarizes key ecotoxicity data from various

studies.
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Adipate
Ester

Test
Organism

Duration Endpoint Value Reference

Di(2-

ethylhexyl)

adipate

(DEHA)

Daphnia

magna

(Water Flea)

21 days

Chronic

NOEC (No

Observed

Effect

Concentratio

n)

0.024 mg/L [1]

Daphnia

magna

(Water Flea)

21 days

Chronic

LOEC

(Lowest

Observed

Effect

Concentratio

n)

0.052 mg/L [1]

Daphnia

magna

(Water Flea)

21 days
Chronic -

Survival

100%

survival at 4.4

µg/L

[2][3]

Aquatic

Organisms
Acute -

No acute

toxic effects

noted at the

limit of

solubility

(0.0032

mg/L)

[1]

Dioctyl

adipate

(DOA)

Daphnia

magna

(Water Flea)

Acute

EC50

(Effective

Concentratio

n, 50%)

480 to 850

µg/L
[3]

Daphnia

magna

(Water Flea)

Chronic - 24 to 52 µg/L [3]
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Algae and

Fish
Acute -

Not acutely

toxic at or

above its

water

solubility of

0.78 ± 0.16

mg/L

[3]

Diisononyl

adipate

(DINA)

Aquatic

Organisms
- -

Potentially

dangerous for

aquatic

organisms

[4]

- -
Biodegradatio

n

Readily

biodegradabl

e

[5]

Diisodecyl

adipate

(DIDA)

- -
Water

Solubility

4.4 × 10⁻⁵

mg/L
[6]

- - Ecotoxicity

Data is

limited; often

read-across

from DEHA is

used for

assessment

[6]

Asymmetric

Alkyl

Butoxyethyl

Adipates

Phytotesting - -

Do not have

an adverse

toxic effect on

the growth

and

development

of phytotest

systems

[7]
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Detailed experimental methodologies are crucial for the interpretation and replication of

ecotoxicity studies. Below are summaries of protocols described in the cited literature.

Chronic Toxicity Test with Daphnia magna for DEHA[2][3]

Test Organism:Daphnia magna.

Test Duration: 21 days.

Test Substance: Di(2-ethylhexyl) adipate (DEHA).

Exposure System: A limit test was performed at an average exposure concentration of 4.4

µg/L in laboratory diluent water. This concentration was chosen to avoid insoluble test

material and physical entrapment of the organisms.

Controls: Both a control group and a solvent control group were included.

Endpoints Measured: Survival, mean neonate reproduction, and mean dry weight per

surviving female.

Results: No adverse effects were observed in the DEHA-treated organisms compared to the

controls. 100% of the DEHA-treated organisms survived compared to 90% survival in both

the control and solvent control groups.

Phytotesting for Asymmetric Adipate Esters[7][8][9]

Test Substance: Synthesized asymmetric esters based on adipic acid and ethoxylated

butanol (e.g., butyl butoxyethyl adipate, hexyl butoxyethyl adipate, octyl butoxyethyl adipate,

decyl butoxyethyl adipate).

Method: The ecological safety of the esters was assessed by the phytotesting method. This

typically involves exposing plants or seeds to soil or another medium containing the test

substance and observing effects on germination, growth, and development.

Results: The synthesized esters were found to be environmentally safe and did not show

adverse toxic effects on the growth and development of the phytotest systems. They can
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serve as a potential source of carbon for soil microorganisms and do not form stable toxic

metabolites.

Experimental Workflow for Ecotoxicity Assessment
The following diagram illustrates a general workflow for conducting ecotoxicity studies of

adipate esters.
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Caption: Generalized workflow for ecotoxicity testing of adipate esters.
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Signaling Pathways
The available literature from the search results did not provide specific details on the signaling

pathways affected by the ecotoxicity of different adipate esters. Phthalate plasticizers, which

are structurally related to adipates, are known to act as endocrine disruptors, but similar

detailed mechanistic studies for adipates were not identified in the provided search results.[7]

[9] Further research is needed to elucidate the molecular mechanisms underlying the observed

toxic effects of adipate esters in various organisms.

In conclusion, the ecotoxicity of adipate esters appears to be relatively low, especially for

higher molecular weight compounds. DEHA and DOA have been the most extensively studied,

with established chronic toxicity values for sensitive organisms like Daphnia magna. Newer,

asymmetric adipate esters also show promise as environmentally safer alternatives. However,

there is a clear need for more comprehensive and comparative ecotoxicity studies for a wider

range of adipate esters to support robust environmental risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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